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Compound of Interest

Compound Name: Oxolinic Acid

Cat. No.: B1678063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antibacterial activity of oxolinic acid
against a spectrum of bacterial species. The data presented is curated from scientific literature

to aid in research and development efforts.

Quantitative Assessment of Antibacterial Activity
Oxolinic acid, a first-generation quinolone antibiotic, demonstrates a notable difference in its

inhibitory effects on various bacterial species. Its efficacy is primarily targeted towards Gram-

negative bacteria, with generally higher Minimum Inhibitory Concentrations (MICs) observed for

Gram-positive organisms. The following table summarizes the in vitro activity of oxolinic acid
against several key bacterial species.
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Bacterial Species   
               

Gram Stain MIC Range (µg/mL) Notes

Escherichia coli Negative 0.06 - 0.4
Generally highly

susceptible.[1][2]

Klebsiella

pneumoniae
Negative ≤0.1 - 6.3

Susceptibility can vary

among strains.

Proteus mirabilis Negative ≤0.1 - 3.1
Most strains are

susceptible.[2]

Pseudomonas

aeruginosa
Negative 1.5 - >50

Often exhibits higher

resistance.[2]

Staphylococcus

aureus
Positive 3.1 - 25

Generally less

susceptible than

Gram-negative

bacteria.[2]

Streptococcus

pyogenes
Positive >12.5

Typically shows low

susceptibility.

Experimental Protocols
The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental technique to

assess the in vitro activity of an antimicrobial agent. The data presented in this guide is

primarily based on the broth microdilution method.

Broth Microdilution Method for MIC Determination
This method involves preparing a serial two-fold dilution of oxolinic acid in a liquid growth

medium in a 96-well microtiter plate. Each well is then inoculated with a standardized

suspension of the test bacterium.

Materials:

Oxolinic acid stock solution

Cation-adjusted Mueller-Hinton Broth (or other appropriate broth medium)
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96-well microtiter plates

Standardized bacterial inoculum (approximately 5 x 10^5 CFU/mL)

Incubator

Procedure:

Aseptically prepare serial two-fold dilutions of the oxolinic acid stock solution in the broth

medium directly in the wells of the microtiter plate. The final volume in each well is typically

100 µL.

A growth control well (broth and bacteria, no antibiotic) and a sterility control well (broth only)

should be included on each plate.

Inoculate each well (except the sterility control) with the standardized bacterial suspension.

Incubate the plates at an appropriate temperature (e.g., 35-37°C) for 16-20 hours.

Following incubation, the MIC is determined as the lowest concentration of oxolinic acid
that completely inhibits visible growth of the bacterium.

Mechanism of Action: Inhibition of DNA Gyrase
Oxolinic acid exerts its bactericidal effect by targeting and inhibiting bacterial DNA gyrase (a

type II topoisomerase). This enzyme is crucial for relieving torsional strain in DNA during

replication and transcription. By binding to the A subunit of DNA gyrase, oxolinic acid
stabilizes the enzyme-DNA complex in a state where the DNA is cleaved, but not resealed. This

leads to a cascade of events including the cessation of DNA synthesis and ultimately, cell

death.
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Caption: Mechanism of Oxolinic Acid Action.

Experimental Workflow for MIC Determination
The process of determining the Minimum Inhibitory Concentration (MIC) follows a standardized

workflow to ensure reproducibility and accuracy of the results. This workflow is crucial for

comparing the efficacy of antimicrobial agents against different bacterial strains.
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Caption: Broth Microdilution MIC Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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